Cas no 57169-99-0 (Potassium, (1-phenyl-2-propenyl)-)
57169-99-0 structure
Product Name:Potassium, (1-phenyl-2-propenyl)-
CAS No:57169-99-0
MF:C9H9K
MW:156.266063451767
CID:346302
PubChem ID:71444296
Update Time:2025-04-19
Potassium, (1-phenyl-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Potassium, (1-phenyl-2-propenyl)-
- potassium,prop-2-enylbenzene
- 57169-99-0
- DTXSID70853085
- Potassium 1-phenylprop-2-en-1-ide
-
- Inchi: 1S/C9H9.K/c1-2-6-9-7-4-3-5-8-9;/h2-8H,1H2;/q-1;+1
- InChI Key: XYEUXRITNXUEEX-UHFFFAOYSA-N
- SMILES: [K+].C1(C=CC=CC=1)[CH-]C=C
Computed Properties
- Exact Mass: 156.03417
- Monoisotopic Mass: 156.03413177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Potassium, (1-phenyl-2-propenyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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